Cas no 501656-60-6 (4-nitro-2-pyrimidinamine)

4-nitro-2-pyrimidinamine structure
4-nitro-2-pyrimidinamine structure
Product Name:4-nitro-2-pyrimidinamine
CAS No:501656-60-6
MF:C4H4N4O2
MW:140.100159645081
CID:876611
PubChem ID:332282
Update Time:2025-04-19

4-nitro-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-2-pyrimidinamine
    • 4-nitropyrimidin-2-amine
    • NSC328483
    • HXZSXRIRQLDGTG-UHFFFAOYSA-N
    • NSC-328483
    • SB56396
    • 501656-60-6
    • 4-Nitro-pyrimidin-2-ylamine
    • nitropyrimidinamine
    • SCHEMBL1265708
    • DA-17040
    • Inchi: 1S/C4H4N4O2/c5-4-6-2-1-3(7-4)8(9)10/h1-2H,(H2,5,6,7)
    • InChI Key: HXZSXRIRQLDGTG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CN=C(N)N=1)=O

Computed Properties

  • Exact Mass: 140.03352
  • Monoisotopic Mass: 140.03342538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 94.94

4-nitro-2-pyrimidinamine Pricemore >>

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